Cas no 2503202-72-8 ({5-(methylamino)methyl-1,3,4-thiadiazol-2-yl}methanol)

• Product Name: {5-(methylamino)methyl-1,3,4-thiadiazol-2-yl}methanol
• CAS No: 2503202-72-8
• MF: C₅H₉N₃OS
• MW: 159.209459066391
• MDL: MFCD32859598
• CID: 5669803
• PubChem ID: 165870631
• Update Time: 2023-11-27

{5-(methylamino)methyl-1,3,4-thiadiazol-2-yl}methanol Chemical and Physical Properties

Names and Identifiers

• {5-[(methylamino)methyl]-1,3,4-thiadiazol-2-yl}methanol
• 2503202-72-8
• EN300-27127249
• {5-(methylamino)methyl-1,3,4-thiadiazol-2-yl}methanol

• MDL： MFCD32859598
• Inchi： 1S/C5H9N3OS/c1-6-2-4-7-8-5(3-9)10-4/h6,9H,2-3H2,1H3
• InChI Key： MYZSRLLFJDZPAH-UHFFFAOYSA-N
• SMILES： S1C(CO)=NN=C1CNC

Computed Properties

• Exact Mass: 159.04663309g/mol
• Monoisotopic Mass: 159.04663309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 86.3Ų